1. Home
  2. Product
  3. N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0720481
InChI: InChI=1S/C16H22ClN3O2/c1-3-22-16-14(17)9-13(10-15(16)21-2)11-18-5-4-7-20-8-6-19-12-20/h6,8-10,12,18H,3-5,7,11H2,1-2H3
SMILES: CCOC1=C(C=C(C=C1Cl)CNCCCN2C=CN=C2)OC
Molecular Formula: C16H22ClN3O2
Molecular Weight: 323.82 g/mol

N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine

CAS No.:

Cat. No.: VC0720481

Molecular Formula: C16H22ClN3O2

Molecular Weight: 323.82 g/mol

* For research use only. Not for human or veterinary use.

N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine -

Specification

Molecular Formula C16H22ClN3O2
Molecular Weight 323.82 g/mol
IUPAC Name N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine
Standard InChI InChI=1S/C16H22ClN3O2/c1-3-22-16-14(17)9-13(10-15(16)21-2)11-18-5-4-7-20-8-6-19-12-20/h6,8-10,12,18H,3-5,7,11H2,1-2H3
Standard InChI Key KXMXVCXZBXXOEN-UHFFFAOYSA-N
SMILES CCOC1=C(C=C(C=C1Cl)CNCCCN2C=CN=C2)OC
Canonical SMILES CCOC1=C(C=C(C=C1Cl)CNCCCN2C=CN=C2)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19